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Compound of Interest

Compound Name: Furan-2-sulfonyl Chloride

Cat. No.: B1306187

Essential Safety and Handling Guide for Furan-
2-sulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for Furan-2-sulfonyl
Chloride (CAS No. 52665-48-2). Adherence to these procedures is essential for ensuring
laboratory safety and minimizing risk.

Furan-2-sulfonyl chloride is a corrosive and water-reactive compound that requires careful
handling in a controlled laboratory environment.[1] It can cause severe skin burns, eye
damage, and respiratory tract irritation.[1][2] This substance is also harmful if swallowed.[1][2] A
thorough understanding of its hazards is crucial before beginning any work.

Hazard Summary
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Hazard Statement

GHS Classification

Harmful if swallowed

Acute Toxicity, Oral 4

Causes severe skin burns and eye damage

Skin Corrosion/Irritation 1B

May cause respiratory irritation

STOT SE 3

Reacts violently with water

Contact with water liberates toxic gas (HCI)

Source: GHS hazard information aggregated from multiple sources.[2][3][4]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Furan-2-sulfonyl Chloride.

The following equipment should be worn at all times.

PPE Category

Specification

Eye/Face Protection

Chemical safety goggles and a full-face shield.

[5]

Skin Protection

Chemical-resistant gloves (e.qg., nitrile,
neoprene), a chemical-resistant apron or

coverall, and closed-toe shoes.[5][6][7]

Respiratory Protection

A NIOSH-approved respirator with appropriate
cartridges for acid gases and organic vapors,

especially when working outside a fume hood.

[6]i8]

Operational Plan: Step-by-Step Handling Procedure

All operations involving Furan-2-sulfonyl Chloride must be conducted within a certified

chemical fume hood.[1] An eyewash station and safety shower must be readily accessible.[1]

e Preparation:
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o Ensure the chemical fume hood is functioning correctly.
o Assemble all necessary equipment and reagents before handling the compound.

o Have appropriate quenching and spill cleanup materials readily available.

e Handling:
o Wear the complete PPE as specified in the table above.
o Carefully open the container, avoiding inhalation of any vapors.
o Dispense the required amount of the liquid using appropriate chemical-resistant tools.

o Keep the container tightly closed when not in use to prevent exposure to moisture and air.

[1]
o Avoid contact with water, strong oxidizing agents, and strong bases.[1]
e Post-Handling:
o Thoroughly clean the work area after use.

o Decontaminate or dispose of any contaminated equipment or materials according to the
disposal plan.

o Wash hands thoroughly after removing gloves.

Emergency Procedures
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Incident Immediate Action

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[1][8]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[1][8]

Move the person to fresh air. If breathing is

) difficult, give oxygen. Do not use mouth-to-

Inhalation o ) ] )
mouth resuscitation. Seek immediate medical

attention.[1][8]

Do NOT induce vomiting. If the person is
) conscious, give a cupful of water. Never give
Ingestion . .
anything by mouth to an unconscious person.

Seek immediate medical attention.[1][8]

Evacuate the area. Absorb the spill with an inert,

dry material such as vermiculite or sand.[1] Do
Spill not use water.[1] Place the absorbed material

into a suitable, closed container for disposal.[1]

Ventilate the area.

Disposal Plan
All waste containing Furan-2-sulfonyl Chloride is considered hazardous waste and must be
disposed of accordingly.

o Waste Collection:

o Collect all surplus Furan-2-sulfonyl Chloride and any contaminated materials (e.g.,
gloves, absorbent pads, glassware) in a designated, labeled, and sealed hazardous waste
container.
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o Do not mix with other waste streams unless compatible.

o Waste Disposal:
o Dispose of the hazardous waste through a licensed professional waste disposal service.[8]
o Follow all local, state, and federal regulations for hazardous waste disposal.[1]

o Contaminated packaging should be disposed of as unused product.[8]

Workflow for Safe Handling of Furan-2-sulfonyl
Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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